Cas no 85554-68-3 (ethyl 3-hydroxy-3-methyloctanoate)

• Product Name: ethyl 3-hydroxy-3-methyloctanoate
• CAS No: 85554-68-3
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 990648
• PubChem ID: 3020787
• Update Time: 2025-04-20

ethyl 3-hydroxy-3-methyloctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-hydroxy-3-methyloctanoate
• AKOS017550172
• SCHEMBL959455
• DTXSID601006110
• LCKZWDMZQOHLGB-UHFFFAOYSA-N
• EINECS 287-600-8
• 85554-68-3
• NS00064937
• 4,5-dichloro-2-(cyclohexylamino)benzenesulfonamide
• DB-166691
• 1204574-08-2

• Inchi： 1S/C11H22O3/c1-4-6-7-8-11(3,13)9-10(12)14-5-2/h13H,4-9H2,1-3H3
• InChI Key： LCKZWDMZQOHLGB-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CCCCC

Computed Properties

• Exact Mass: 202.156895
• Monoisotopic Mass: 202.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.3

Experimental Properties

• Density: 0.958
• Boiling Point: 289.1°C at 760 mmHg
• Flash Point: 111.8°C
• Refractive Index: 1.445